Cas no 63318-29-6 (1-Heptene, 1-iodo-, (Z)-)

1-Heptene, 1-iodo-, (Z)- is a halogenated alkene characterized by its iodine substitution at the terminal carbon of a seven-carbon chain with a (Z)-configuration. This compound is valuable in organic synthesis, particularly in cross-coupling reactions and as a building block for more complex structures. The iodine moiety enhances reactivity, facilitating nucleophilic substitutions or metal-catalyzed transformations. The (Z)-stereochemistry provides stereoselectivity in synthetic pathways, making it useful for targeted molecular design. Its well-defined structure ensures consistency in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to light and moisture. This compound is typically utilized in controlled laboratory environments for specialized synthetic procedures.
1-Heptene, 1-iodo-, (Z)- structure
1-Heptene, 1-iodo-, (Z)- structure
Product Name:1-Heptene, 1-iodo-, (Z)-
CAS No:63318-29-6
MF:C7H13I
MW:224.082594633102
MDL:MFCD26406392
CID:426825
PubChem ID:10966141
Update Time:2025-06-08

1-Heptene, 1-iodo-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptene, 1-iodo-, (Z)-
    • (1Z)-1-IODOHEPT-1-ENE
    • 63318-29-6
    • XULQQNDHGTXWAD-SREVYHEPSA-N
    • (Z)-1-iodohept-1-ene
    • SCHEMBL4232225
    • (Z)-1-iodo-1-heptene
    • MDL： MFCD26406392
    • Inchi： 1S/C7H13I/c1-2-3-4-5-6-7-8/h6-7H,2-5H2,1H3/b7-6-
    • InChI Key： XULQQNDHGTXWAD-SREVYHEPSA-N
    • SMILES： I/C=C\CCCCC

Computed Properties

  • Exact Mass: 224.00579
  • Monoisotopic Mass: 224.00620g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 57.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1-Heptene, 1-iodo-, (Z)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
K97168-5g
(Z)-1-Iodo-1-heptene
 63318-29-6 95%
5g
 $1980 2024-05-25
eNovation Chemicals LLC
K97168-10g
(Z)-1-Iodo-1-heptene
 63318-29-6 95%
10g
 $2480 2024-05-25
eNovation Chemicals LLC
K97168-25g
(Z)-1-Iodo-1-heptene
 63318-29-6 95%
25g
 $2980 2024-05-25
eNovation Chemicals LLC
K97168-5g
(Z)-1-Iodo-1-heptene
 63318-29-6 95%
5g
 $1980 2025-02-20
eNovation Chemicals LLC
K97168-10g
(Z)-1-Iodo-1-heptene
 63318-29-6 95%
10g
 $2480 2025-02-20
eNovation Chemicals LLC
K97168-25g
(Z)-1-Iodo-1-heptene
 63318-29-6 95%
25g
 $2980 2025-02-20
eNovation Chemicals LLC
K97168-25g
(Z)-1-Iodo-1-heptene
 63318-29-6 95%
25g
 $2980 2025-03-03
eNovation Chemicals LLC
K97168-10g
(Z)-1-Iodo-1-heptene
 63318-29-6 95%
10g
 $2480 2025-03-03
eNovation Chemicals LLC
K97168-5g
(Z)-1-Iodo-1-heptene
 63318-29-6 95%
5g
 $1980 2025-03-03

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